Cas no 1426415-28-2 (5-(3-Chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one)

5-(3-Chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one structure
1426415-28-2 structure
Product Name:5-(3-Chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
CAS No:1426415-28-2
MF:C22H15Cl2N3OS
MW:440.345001459122
CID:4767823
Update Time:2023-08-16

5-(3-Chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one Chemical and Physical Properties

Names and Identifiers

    • NSC782976
    • 5'-(3-Chlorophenyl)-1-[(2-chlorophenyl)methyl]-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-2-one
    • 5-(3-chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
    • 5-(3-Chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
    • Inchi: 1S/C22H15Cl2N3OS/c23-16-8-5-7-14(12-16)20-25-26-22(29-20)17-9-2-4-11-19(17)27(21(22)28)13-15-6-1-3-10-18(15)24/h1-12,26H,13H2
    • InChI Key: NZXCHMBHJIGSAZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1C(C2(C3C=CC=CC1=3)NN=C(C1C=CC=C(C=1)Cl)S2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 676
  • XLogP3: 6
  • Topological Polar Surface Area: 70

5-(3-Chlorophenyl)-1'-[(2-chlorophenyl)methyl]spiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one Related Literature

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